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Compound of Interest

Compound Name:
Methyl 4-(4-phenyl-1,3-thiazol-2-

yl)benzoate

CAS No.: 320420-94-8

Cat. No.: B2622741

Get Quote

Executive Summary: The Privileged Thiazole
Scaffold
The 1,3-thiazole ring is a "privileged scaffold" in medicinal chemistry, appearing in over 18

FDA-approved drugs and countless clinical candidates.[2] While 2,4,5-trisubstituted thiazoles

(e.g., Dasatinib, Dabrafenib) are common in late-stage pharmacology, the 2,4-disubstituted

thiazole remains the primary template for hit-to-lead optimization.[1][2] Its unique geometry

allows the 2-position to act as a hydrogen bond donor/acceptor "head" while the 4-position

projects a lipophilic "body" into hydrophobic pockets, making it highly effective for kinase

inhibition, antimicrobial activity, and metabolic modulation.[2]

This guide analyzes the critical SAR determinants of this scaffold, supported by validated

synthetic protocols and case studies of bioactive agents like Abafungin and Fatostatin.
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The dominance of 2,4-disubstituted thiazoles in library generation is driven by the robustness

of the Hantzsch Thiazole Synthesis. This reaction allows for the modular assembly of the ring

using readily available precursors.

The Hantzsch Protocol (Standard Operating Procedure)
Reaction Type: Condensation / Cyclization Key Reagents:

-Haloketone + Thioamide (or Thiourea)[1]

Step-by-Step Methodology:
Reagent Preparation:

Dissolve 1.0 equivalent of the appropriate thioamide (for 2-alkyl/aryl derivatives) or

thiourea (for 2-amino derivatives) in absolute ethanol or DMF.[1][2]

Add 1.0–1.1 equivalents of the

-haloketone (e.g., phenacyl bromide).[2]

Cyclization:

Heat the mixture to reflux (typically 60–80°C) for 2–6 hours. Monitor via TLC (Mobile

phase: Hexane/EtOAc).[2]

Mechanistic Note: The sulfur atom performs an nucleophilic attack on the

-carbon of the haloketone, followed by dehydration and ring closure.

Work-up:

Cool the reaction mixture to room temperature.

Neutralize with aqueous NaHCO

or NH

OH to precipitate the free base (if an amine salt is formed).
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Filter the solid precipitate and wash with cold water/ethanol.

Purification:

Recrystallize from ethanol/water or purify via silica gel column chromatography.[2]

Synthetic Workflow Visualization
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Caption: Modular assembly of the 2,4-disubstituted thiazole core via Hantzsch synthesis.

Structure-Activity Relationship (SAR) Analysis
The biological activity of 2,4-disubstituted thiazoles is governed by the electronic crosstalk

between the C2 and C4 positions.

Position 2: The "Head" (Interaction Domain)
The C2 position is the primary vector for hydrogen bonding interactions, particularly in kinase

inhibitors where it binds to the hinge region.
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Substituent (R1) Electronic Effect Biological Implication

-NH₂ (Amino) Strong H-bond Donor

Critical for kinase hinge

binding (e.g., CDK, Src).[1][2]

Increases polarity and

solubility.

-NH-NH₂ (Hydrazinyl) Donor/Acceptor

High potency in antimicrobial

agents (e.g., anti-Candida).[1]

[2] Allows formation of Schiff

bases for further

diversification.

-NH-CO-R (Amide) H-bond Acceptor/Donor

Modulates lipophilicity.[1][2]

Common in optimized drugs to

reduce metabolic clearance

compared to free amines.[2]

-Aryl / Heteroaryl Lipophilic / Pi-Stacking

Used in metabolic modulators

(e.g., Fatostatin).[1][2] Pyridine

at C2 enhances antimalarial

activity.[2]

Position 4: The "Body" (Specificity Domain)
The substituent at C4 dictates the shape and lipophilicity of the molecule, determining its fit into

hydrophobic pockets.

Aryl Groups (Phenyl): The standard scaffold.

Electron-Withdrawing Groups (EWGs) on Phenyl (e.g., 4-F, 4-Cl): Often enhance

metabolic stability (block oxidation) and increase potency in antimicrobial assays.

Electron-Donating Groups (EDGs) on Phenyl (e.g., 4-OMe): Can increase electron density

on the thiazole ring, potentially altering pKa and solubility.

Heterocycles (Pyridine, Thiophene): Bioisosteres used to tune solubility and reduce plasma

protein binding.
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Position 5: The "Tail" (Metabolic Soft Spot)
In 2,4-disubstituted systems, C5 is occupied by a hydrogen.

Significance: This position is electronically enriched and susceptible to oxidative metabolism

(CYP450).

Optimization: While simple 2,4-disubstituted models leave this open, late-stage optimization

often introduces a halogen (F, Cl) or small alkyl group at C5 to block metabolism without

altering the binding mode.[2]
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Caption: Strategic functionalization of the 2,4-disubstituted thiazole scaffold.

Case Studies in Drug Development
Antifungal: Abafungin
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Molecule: Abafungin (N-[4-[2-(2,4-dimethylphenoxy)phenyl]-1,3-thiazol-2-yl]-1,4,5,6-

tetrahydropyrimidin-2-amine)[1][2]

SAR Insight: Abafungin features a 2-aminothiazole core where the amine is part of a cyclic

guanidine system.[1][2] The 4-position bears a bulky lipophilic ether chain.[1][2]

Mechanism: It inhibits sterol 24-C-methyltransferase, a unique target distinct from the CYP51

inhibition of azoles.[1][2] The 2,4-substitution pattern is essential for the specific geometry

required to occupy the enzyme's active site.[2]

Metabolic Disease / Oncology: Fatostatin
Molecule: Fatostatin (2-propyl-4-(pyridin-4-yl)thiazole derivative)[1][2]

SAR Insight: A classic 2,4-disubstituted thiazole.[1][2]

C2: Propyl group (Alkyl).[2] Provides hydrophobic anchoring.[2]

C4: Pyridin-4-yl group.[1][2] Acts as a hydrogen bond acceptor and mimics the aryl ring

interactions.

Mechanism: Specifically inhibits the activation of Sterol Regulatory Element-Binding Proteins

(SREBPs).[2][3][4] It binds to the SCAP protein, preventing the translocation of SREBPs to

the Golgi.[4][5] This blocks lipid biosynthesis, showing promise in obesity and cancer

models.

Experimental Protocols
Protocol: Synthesis of 2-Amino-4-(4-
chlorophenyl)thiazole
A standard protocol for generating a lead compound for antimicrobial screening.[1][2]

Reactants: Combine 4-chlorophenacyl bromide (2.33 g, 10 mmol) and thiourea (0.76 g, 10

mmol) in 20 mL of absolute ethanol.

Reaction: Reflux the mixture for 3 hours. A white precipitate (hydrobromide salt) typically

forms.[2]
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Neutralization: Cool to room temperature. Add 10% aqueous ammonium hydroxide dropwise

until pH ~8.[2]

Isolation: Filter the resulting free base precipitate. Wash with 10 mL cold water and 5 mL cold

ethanol.

Recrystallization: Recrystallize from hot ethanol to yield white needles.

Validation: Check melting point (approx. 165–167°C) and ¹H NMR (Characteristic thiazole

proton singlet at δ ~7.0 ppm).

Protocol: Antimicrobial Susceptibility Assay (MIC)
Self-validating system using positive/negative controls.[1][2]

Preparation: Dissolve the synthesized thiazole in DMSO (Stock: 1 mg/mL).

Medium: Use Mueller-Hinton broth for bacteria (e.g., S. aureus) or RPMI 1640 for fungi (e.g.,

C. albicans).[2]

Dilution: Perform serial two-fold dilutions in a 96-well microtiter plate (Range: 512 µg/mL to

0.5 µg/mL).

Inoculation: Add microbial inoculum (final concentration

CFU/mL).

Controls:

Positive Control:[2] Ciprofloxacin (Bacteria) or Fluconazole (Fungi).

Negative Control: DMSO vehicle only (Must show growth).[2]

Sterility Control: Broth only (Must show no growth).[2]

Incubation: 37°C for 24h (Bacteria) or 48h (Fungi).

Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing

no visible turbidity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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